Cas no 2228529-66-4 (1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine)

• Product Name: 1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine
• CAS No: 2228529-66-4
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6196156
• PubChem ID: 165696647
• Update Time: 2025-06-15

1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine
• 1-{2-[3-(methoxymethyl)furan-2-yl]ethyl}cyclopropan-1-amine
• 2228529-66-4
• EN300-1774273

• Inchi： 1S/C11H17NO2/c1-13-8-9-3-7-14-10(9)2-4-11(12)5-6-11/h3,7H,2,4-6,8,12H2,1H3
• InChI Key： JMJTYCOCZHMXRC-UHFFFAOYSA-N
• SMILES： O1C=CC(COC)=C1CCC1(CC1)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.4Ų

Additional information on 1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228529-66-4 and Product Name: 1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine

The compound with the CAS number 2228529-66-4 and the product name 1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a furan moiety and a cyclopropane ring in its structure imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the quest for novel therapeutic agents. The furan ring, known for its stability and ability to participate in various chemical reactions, has been extensively studied for its pharmacological properties. Specifically, the 2-3-(methoxymethyl)furan-2-ylethyl substituent in this compound introduces a flexible side chain that can interact with biological targets in multiple ways. This structural feature is particularly intriguing as it allows for diverse conformational states, which may enhance binding affinity and selectivity in biological systems.

The cyclopropane ring, another key structural element, is renowned for its strain energy, which can be exploited to improve drug bioavailability and metabolic stability. In the context of this compound, the cyclopropane moiety is linked to an amine group (cyclopropan-1-amine), creating a potential pharmacophore that could interact with enzymes or receptors in a manner distinct from traditional drug scaffolds. This combination of structural motifs makes 1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine a compelling subject for further research.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that the furan and cyclopropane rings may engage in specific interactions with target proteins, potentially leading to inhibitory or modulatory effects. For instance, the oxygen atom of the furan ring could form hydrogen bonds with polar residues in a protein active site, while the strained cyclopropane ring might induce conformational changes that enhance binding affinity.

Moreover, the methoxymethyl group attached to the furan ring introduces a hydrophobic pocket that could interact with lipid-rich regions of biological targets. This feature is particularly relevant in drug design, as hydrophobic interactions often play a crucial role in ligand-receptor binding. The amine group at the other end of the molecule provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific therapeutic applications.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently. These techniques not only improve synthetic efficiency but also allow for greater modularity in drug design, enabling researchers to explore analogs with varying substituents.

In terms of biological evaluation, preliminary studies have indicated that derivatives of this compound exhibit promising activity against certain enzymatic targets. For example, modifications to the furan or cyclopropane moieties have shown potential in inhibiting key enzymes involved in inflammatory pathways. Such findings align with current trends in medicinal chemistry, where targeting inflammation is a major focus due to its role in numerous diseases.

The versatility of this compound's structure also opens up possibilities for its use as a scaffold for drug discovery programs. By systematically varying substituents while retaining the core furan-cyclopropane-amine motif, researchers can generate libraries of compounds with tailored properties. High-throughput screening (HTS) techniques can then be employed to identify lead compounds with optimal activity profiles.

Future research directions may include exploring the compound's potential as an intermediate in more complex drug molecules or investigating its behavior in vivo. Preclinical studies could provide insights into its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors determining drug efficacy and safety.

Collaborations between synthetic chemists and biologists will be essential in unlocking the full therapeutic potential of this compound. By combining expertise from different disciplines, researchers can accelerate the translation of laboratory findings into clinical applications. The unique structural features of 1-{2-3-(methoxymethyl)furan-2-ylethyl}cyclopropan-1-amine, particularly its combination of a furan, cyclopropane, and amine moiety, make it a valuable asset in modern drug discovery efforts.